Potassium 1-methylcyclopropane-1-sulfonate

• IUPAC Name: potassium;1-methylcyclopropane-1-sulfonate
• InChI: InChI=1S/C4H8O3S.K/c1-4(2-3-4)8(5,6)7;/h2-3H2,1H3,(H,5,6,7);/q;+1/p-1
• InChI Key: NEXUWQBHVHSVDT-UHFFFAOYSA-M
• Canonical SMILES: CC1(CC1)S(=O)(=O)[O-].[K+]
• Molecular Formula: C4H7KO3S
• Molecular Weight: 174.26 g/mol

Description

Potassium 1-methylcyclopropane-1-sulfonate is a chemical compound with the CAS Number: 923032-54-6. It has a molecular weight of 174.26 and its IUPAC name is this compound. The compound is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The molecular formula of this compound is C4H7KO3S. Unfortunately, the detailed molecular structure analysis is not available in the search results.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. Its molecular weight is 174.26. The compound’s other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Mechanism of Action

Target of Action

Potassium 1-methylcyclopropane-1-sulfonate is a chemical compound widely used in organic synthesis

Mode of Action

It is known to be involved in organic synthesis

Biochemical Pathways

One study suggests that 1-Methylcyclopropene, a related compound, modulates physiological, biochemical, and antioxidant responses of rice to different salt stress levels . .

Synthesis routes and methods I

Procedure details

KSCN (2.48 g, 25.5 mmol) was added to a solution of Benzyl 1-methylcyclopropane-1-sulfonate (4.9 g, 25.5 mmol) in DME/H2O (1:1, 120 mL) and continued stirring at 100° C. for 16 h. Reaction mixture was concentrated under reduced pressure and the residue was washed with n-pentane and dried to afford potassium 1-methylcyclopropane-1-sulfonate (Int-49) (4.44 g, 100% yield) which was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

A mixture of butyl 1-methylcyclopropane-1-sulfonate (0.80 g, 4.2 mmol) and potassium thiocyanate (0.404 g, 4.16 mmol) in 1,4-dioxane/water (1:1, 10 mL) was heated at reflux for about 8 h. The reaction was cooled to ambient temperature and the solvents were concd under reduced pressure to yield crude potassium 1-methylcyclopropane-1-sulfonate which was suspended in thionyl chloride (7 mL). DMF (0.05 mL) was added and the mixture was heated at reflux for about 8 h and then cooled. The volatiles were removed under reduced pressure and the residue was dissolved in DCM (20 mL), washed with water (15 mL), dried over anhydrous MgSO4 and concd under reduced pressure to yield 1-methylcyclopropane-1-sulfonyl chloride (0.56 g, 86%) as a yellow oil. 1H NMR (DMSO-d6) δ 1.82 (br s, 2H), 1.79 (s, 3H), 1.15 (m, 2H).